Cas no 7496-10-8 (9-chloro-7-methyltetraphene)

9-chloro-7-methyltetraphene structure
9-chloro-7-methyltetraphene structure
Product Name:9-chloro-7-methyltetraphene
CAS No:7496-10-8
MF:C19H13Cl
MW:276.759524106979
CID:980677
PubChem ID:348349
Update Time:2025-04-19

9-chloro-7-methyltetraphene Chemical and Physical Properties

Names and Identifiers

    • 9-chloro-7-methyltetraphene
    • Benz[a]anthracene, 9-chloro-7-methyl-
    • SCHEMBL8781326
    • NSC407618
    • DTXSID60324734
    • NSC-407618
    • 7496-10-8
    • Inchi: 1S/C19H13Cl/c1-12-16-9-7-13-4-2-3-5-17(13)19(16)10-14-6-8-15(20)11-18(12)14/h2-11H,1H3
    • InChI Key: KSPYBKJPLXLJIX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C=C3C4C=CC=CC=4C=CC3=C(C)C=2C=1

Computed Properties

  • Exact Mass: 276.07069
  • Monoisotopic Mass: 276.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.257
  • Boiling Point: 477.2°C at 760 mmHg
  • Flash Point: 232.3°C
  • Refractive Index: 1.748
  • PSA: 0
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